Cas no 82740-66-7 (2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide)

82740-66-7 structure
Product name:2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide
2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide
- 2-methyl-6-(6-methyl-1-oxidopyridin-2-ylidene)pyridin-1-ium 1-oxide
- 82740-66-7
- DTXSID20710210
- J-400760
- 6,6'-Dimethyl-2,2'-bipyridine 1,1'-dioxide
- 6-Methyl-2-(6-methyl-1-oxopyridin-1-ium-2(1H)-ylidene)pyridin-1(2H)-olate
- SCHEMBL9355736
-
- Inchi: InChI=1S/C12H12N2O2/c1-9-5-3-7-11(13(9)15)12-8-4-6-10(2)14(12)16/h3-8H,1-2H3
- InChI Key: RKPUUVZJWMFPAE-UHFFFAOYSA-N
- SMILES: CC1=CC=CC(=C2C=CC=C([N+]2=O)C)N1[O-]
Computed Properties
- Exact Mass: 216.089877630g/mol
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 46.4Ų
- XLogP3: 1.4
2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide Related Literature
-
Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
-
P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
-
George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
-
Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
-
Rawad Tadmouri,Jean Claude Micheau,Véronique Pimienta Soft Matter, 2011,7, 8741-8744
82740-66-7 (2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide) Related Products
- 33421-43-1(2,2'-Bipyridine,1-oxide)
- 2640845-93-6(5-Chloro-6-{4-[2-(dimethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile)
- 1797537-69-9(N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-[4-(propane-2-sulfonyl)phenyl]acetamide)
- 896373-85-6(3-{4-4-(3-methoxyphenyl)piperazin-1-yl-4-oxobutyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione)
- 2649046-28-4(3-tert-butyl-4-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrazole)
- 681157-61-9(N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide)
- 1804268-74-3(4-Bromo-2-chloro-6-difluoromethyl-1H-benzimidazole)
- 2287274-83-1(1-Methyl-2-oxabicyclo[2.1.1]hexane-4-ethanamine)
- 70453-98-4(5-Hydroxy-1-phenyl-1H-pyrazole-4-carboxylic acid)
- 1110820-18-2(1-{5-(Chloromethyl)furan-2-ylsulfonyl}pyrrolidine)
Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
